Cas no 103893-12-5 (Spirostan-12-one, 3-[(O-β-D-xylopyranosyl-(1→4)-O-[O-β-D-xylopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→3)-β-D-glucopyranosyl-(1→2)]-β-D-galactopyranosyl)oxy]-, (3β,5α,25R)-)
103893-12-5 structure
Product Name:Spirostan-12-one, 3-[(O-β-D-xylopyranosyl-(1→4)-O-[O-β-D-xylopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→3)-β-D-glucopyranosyl-(1→2)]-β-D-galactopyranosyl)oxy]-, (3β,5α,25R)-
CAS No:103893-12-5
MF:C55H88O27
MW:1181.27104091644
CID:210502
Update Time:2024-03-01
Spirostan-12-one, 3-[(O-β-D-xylopyranosyl-(1→4)-O-[O-β-D-xylopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→3)-β-D-glucopyranosyl-(1→2)]-β-D-galactopyranosyl)oxy]-, (3β,5α,25R)- Chemical and Physical Properties
Names and Identifiers
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- 2)]-b-D-galactopyranosyl)oxy]-, (3b,5a,25R)- (9CI)
- 3)-b-D-glucopyranosyl-(1®
- 4)-O-b-D-glucopyranosyl-(1®
- Cantalasaponin 4
- Spiro[8H-naphth[2',1':4,5]indeno[2,1-b]furan-8,2'-[2H]pyran],spirostan-12-one deriv.
- Spirostan-12-one, 3-[(O-β-D-xylopyranosyl-(1→4)-O-[O-β-D-xylopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→3)-β-D-glucopyranosyl-(1→2)]-β-D-galactopyranosyl)oxy]-, (3β,5α,25R)-
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- Inchi: 1S/C55H88O27/c1-20-7-10-55(73-17-20)21(2)34-29(82-55)12-26-24-6-5-22-11-23(8-9-53(22,3)25(24)13-33(61)54(26,34)4)74-52-47(42(69)45(32(16-58)77-52)79-49-40(67)36(63)28(60)19-72-49)81-51-43(70)46(37(64)30(14-56)75-51)80-50-41(68)38(65)44(31(15-57)76-50)78-48-39(66)35(62)27(59)18-71-48/h20-32,34-52,56-60,62-70H,5-19H2,1-4H3
- InChI Key: UQNHNDYKQOKUII-UHFFFAOYSA-N
- SMILES: CC1C2(OCC(C)CC2)OC2CC3C(C12)(C)C(=O)CC1C3CCC2C1(C)CCC(OC1C(OC3C(O)C(OC4C(O)C(O)C(OC5C(O)C(O)C(O)CO5)C(CO)O4)C(O)C(CO)O3)C(O)C(OC3C(O)C(O)C(O)CO3)C(CO)O1)C2
Spirostan-12-one, 3-[(O-β-D-xylopyranosyl-(1→4)-O-[O-β-D-xylopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→3)-β-D-glucopyranosyl-(1→2)]-β-D-galactopyranosyl)oxy]-, (3β,5α,25R)- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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